Cas no 1103738-29-9 (1-chloro-2-[(4-ethoxyphenyl)methyl]-4-iodobenzene)

1-Chloro-2-[(4-ethoxyphenyl)methyl]-4-iodobenzene is a halogenated aromatic compound featuring both chloro and iodo substituents, along with an ethoxybenzyl functional group. This structure offers versatility in synthetic applications, particularly in cross-coupling reactions such as Suzuki or Ullmann-type couplings, where the iodine moiety serves as a reactive site. The ethoxyphenylmethyl group enhances solubility in organic solvents, facilitating handling in organic synthesis. Its well-defined molecular architecture makes it a valuable intermediate in pharmaceutical and agrochemical research, enabling precise modifications for target molecule development. The compound’s stability under standard conditions ensures reliable performance in multistep synthetic routes.
1-chloro-2-[(4-ethoxyphenyl)methyl]-4-iodobenzene structure
1103738-29-9 structure
Product Name:1-chloro-2-[(4-ethoxyphenyl)methyl]-4-iodobenzene
CAS No:1103738-29-9
MF:C15H14ClIO
MW:372.628535747528
MDL:MFCD18642361
CID:847181
PubChem ID:25207582
Update Time:2025-05-28

1-chloro-2-[(4-ethoxyphenyl)methyl]-4-iodobenzene Chemical and Physical Properties

Names and Identifiers

    • 4-Iodo-1-chloro-2-(4-ethoxybenzyl)benzene
    • 1-chloro-2-(4-ethoxybenzyl)-4-iodobenzene
    • 1-Chloro-2-[(4-ethoxyphenyl)Methyl]-4-iodobenzene
    • Benzene, 1-chloro-2-[(4-ethoxyphenyl)Methyl]-4-iodo-
    • EOS-61384
    • 1-Chloro-2-(4-ethoxy-benzyl)-4-iodo-benzene
    • 1-chloro-2-[(4-ethoxyphenyl)methyl]-4-iodo-Benzene
    • SCHEMBL1933786
    • CZFRIPGHKLGMEU-UHFFFAOYSA-N
    • 1103738-29-9
    • DS-6280
    • AC-26922
    • DTXSID30649082
    • BCP09892
    • CS-M2123
    • AKOS016011332
    • DB-059991
    • MFCD18642361
    • SY113135
    • 1-chloro-2-[(4-ethoxyphenyl)methyl]-4-iodobenzene
    • MDL: MFCD18642361
    • Inchi: InChI=1S/C15H14ClIO/c1-2-18-14-6-3-11(4-7-14)9-12-10-13(17)5-8-15(12)16/h3-8,10H,2,9H2,1H3
    • InChI Key: CZFRIPGHKLGMEU-UHFFFAOYSA-N
    • SMILES: IC1=CC=C(Cl)C(CC2=CC=C(OCC)C=C2)=C1

Computed Properties

  • Exact Mass: 371.97800
  • Monoisotopic Mass: 371.97779g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Density: 1.531±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 411.2±40.0°C at 760 mmHg
  • Solubility: Insuluble (1.6E-3 g/L) (25 ºC),
  • PSA: 9.23000
  • LogP: 4.93410

1-chloro-2-[(4-ethoxyphenyl)methyl]-4-iodobenzene Security Information

1-chloro-2-[(4-ethoxyphenyl)methyl]-4-iodobenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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eNovation Chemicals LLC
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eNovation Chemicals LLC
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$205 2023-09-03

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Suzhou Senfeida Chemical Co., Ltd
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(CAS:1103738-29-9)1-Chloro-2-(4-ethoxybenzyl)-4-iodobenzene
Order Number:sfd708
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:1103738-29-9)4-碘-1-氯-2-(4-乙氧基苄基)苯
Order Number:LE26799571
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:58
Price ($):discuss personally
Email:18501500038@163.com
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:1103738-29-9)1-Chloro-2-(4-ethoxybenzyl)-4-iodobenzene
sfd708
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:1103738-29-9)4-碘-1-氯-2-(4-乙氧基苄基)苯
LE26799571
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email